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Compound of Interest

Compound Name: ER-000444793

Cat. No.: B15576322

Essential Safety and Handling Guide for ER-
000444793

For Researchers, Scientists, and Drug Development Professionals: This document provides
immediate, essential safety protocols and logistical information for the handling and disposal of
ER-000444793, a potent, cell-permeable inhibitor of the mitochondrial permeability transition
pore (MPTP). Adherence to these guidelines is critical to ensure a safe laboratory environment
and the integrity of your research.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
ER-000444793. This information is based on the general safety data sheets provided by
suppliers for laboratory chemicals.
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Equipment Specification

Purpose

) Chemical-resistant gloves
Hand Protection o
(e.g., nitrile, neoprene)

To prevent skin contact.

] Safety glasses with side
Eye Protection _
shields or goggles

To protect eyes from splashes

or dust.

Use in a well-ventilated area. A
) ) respirator may be required for
Respiratory Protection ) - )
handling large quantities or in

poorly ventilated areas.

To prevent inhalation of dust or

aerosols.

Body Protection Laboratory coat

To protect skin and clothing

from contamination.

Safe Handling and Storage

Handling:

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust or aerosols.

Wash hands thoroughly after handling.
Storage:

o Store in a tightly sealed container.

e Keep in a cool, dry, and well-ventilated place.

» Protect from light.

Disposal Plan

Handle in a well-ventilated area, preferably in a chemical fume hood.
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Dispose of ER-000444793 and any contaminated materials in accordance with local, state, and
federal regulations. It is recommended to consult with your institution's environmental health
and safety (EHS) department for specific disposal procedures. Unused material should be
treated as chemical waste.

Experimental Protocol: Mitochondrial Permeability
Transition Pore (mPTP) Opening Assay

This protocol provides a general workflow for assessing the inhibitory effect of ER-000444793
on the mPTP opening, a common application for this compound.

1. Isolation of Mitochondria:

« |solate mitochondria from cultured cells or animal tissue using differential centrifugation.
o Resuspend the final mitochondrial pellet in an appropriate assay buffer.

2. Measurement of Mitochondrial Swelling:

e Mitochondrial swelling, an indicator of mPTP opening, can be measured by monitoring the
decrease in light absorbance at 540 nm.

e Pre-incubate isolated mitochondria with various concentrations of ER-000444793 or vehicle
control.

e Induce mPTP opening using a calcium challenge.

e Monitor the change in absorbance over time using a spectrophotometer.

3. Data Analysis:

e Calculate the rate of mitochondrial swelling for each condition.
e Determine the IC50 value of ER-000444793 by plotting the inhibition of swelling against the
log concentration of the compound.

Safe Handling and Disposal Workflow
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Safe Handling and Disposal of ER-000444793
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Preparation

Don PPE:
Lab Coat, Gloves, Safety Glasses

Work in a well-ventilated area
(e.g., fume hood)

Weigh and prepare stock solutions

Perform experiment
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Cleanup & Disposal

Decontaminate work surfaces

Dispose of waste in designated
chemical waste containers

Remove PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of ER-000444793.
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 To cite this document: BenchChem. [Personal protective equipment for handling ER-
000444793]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15576322#personal-protective-equipment-for-
handling-er-000444793]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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